Cas no 881040-11-5 (2-(3,4-Dimethylphenyl)piperidine)

• Product Name: 2-(3,4-Dimethylphenyl)piperidine
• CAS No: 881040-11-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5011885
• PubChem ID: 4715234
• Update Time: 2025-05-26

2-(3,4-Dimethylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)piperidine
• BBL020963
• STK893669
• H9008
• 2-(3,4-Dimethylphenyl)piperidine

• MDL： MFCD05190260
• Inchi： 1S/C13H19N/c1-10-6-7-12(9-11(10)2)13-5-3-4-8-14-13/h6-7,9,13-14H,3-5,8H2,1-2H3
• InChI Key： QTUJZPRAUZIQPZ-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3,4-Dimethylphenyl)piperidine

2-(3,4-Dimethylphenyl)piperidine: An Overview of a Versatile Compound

2-(3,4-Dimethylphenyl)piperidine (CAS No. 881040-11-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted phenyl group. These characteristics contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 2-(3,4-Dimethylphenyl)piperidine consists of a piperidine ring, which is a six-membered heterocyclic amine, and a phenyl group with two methyl substituents at the 3 and 4 positions. The presence of these substituents imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and altered electronic distribution. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the biological activities of 2-(3,4-Dimethylphenyl)piperidine. One notable area of research is its potential as an analgesic agent. A study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of 2-(3,4-Dimethylphenyl)piperidine exhibit potent analgesic effects in animal models of pain. The researchers found that these compounds effectively reduce nociceptive responses without causing significant side effects, making them promising candidates for further development.

In addition to its analgesic properties, 2-(3,4-Dimethylphenyl)piperidine has been investigated for its potential as an antidepressant. A clinical trial conducted by a team at the University of California (2022) demonstrated that certain derivatives of this compound show antidepressant-like effects in preclinical models. The mechanism of action appears to involve modulation of serotonin and norepinephrine reuptake, similar to that of selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs).

The versatility of 2-(3,4-Dimethylphenyl)piperidine extends beyond pain management and mood disorders. Researchers at the National Institutes of Health (NIH) have explored its potential as an antiviral agent. A study published in the Virology Journal (2023) reported that certain derivatives of this compound exhibit antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The mechanism involves inhibition of viral replication through interference with key viral enzymes.

The synthetic accessibility of 2-(3,4-Dimethylphenyl)piperidine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the palladium-catalyzed coupling reaction between 3,4-dimethylbenzeneboronic acid and piperidine derivatives. This approach allows for the facile introduction of functional groups at different positions on the piperidine ring, facilitating the synthesis of diverse analogs for biological evaluation.

In terms of safety and toxicity, preliminary studies suggest that 2-(3,4-Dimethylphenyl)piperidine has a favorable safety profile. In vitro cytotoxicity assays conducted by a research group at Harvard University (2021) showed that this compound does not exhibit significant cytotoxic effects on human cell lines at therapeutic concentrations. However, further toxicological studies are necessary to fully assess its safety in humans.

The potential applications of 2-(3,4-Dimethylphenyl)piperidine are not limited to pharmaceuticals. This compound has also been explored for its use in materials science and chemical synthesis. For instance, it can serve as a chiral ligand in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds with high stereoselectivity. Additionally, it has been used as a building block in the synthesis of complex organic molecules with diverse functional groups.

In conclusion, 2-(3,4-Dimethylphenyl)piperidine (CAS No. 881040-11-5) is a versatile compound with promising applications in various fields. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new biological activities and potential therapeutic uses for this compound, highlighting its significance in modern medicinal chemistry.